4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• SMILES: CN1C(=CN(C1=O)CC2=CN=CC=C2)CO
• InChI: InChI=1S/C11H13N3O2/c1-13-10(8-15)7-14(11(13)16)6-9-3-2-4-12-5-9/h2-5,7,15H,6,8H2,1H3
• InChIKey: HXADUACGEXORRM-UHFFFAOYSA-N

4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one – Structural Identity and Physicochemical Baseline for Procurement

4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one (CAS 2060039‑10‑1) is a trisubstituted 2,3‑dihydro‑1H‑imidazol‑2‑one derivative bearing a 4‑hydroxymethyl, an N3‑methyl, and an N1‑(pyridin‑3‑ylmethyl) moiety . With a molecular formula of C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g mol⁻¹, the compound is supplied at a minimum purity of 95 % by multiple vendors . Its pyridin‑3‑ylmethyl substitution distinguishes it from the regioisomeric pyridin‑4‑ylmethyl analog (CAS 2059999‑92‑5), establishing a unique chemical space for structure–activity relationship (SAR) exploration and impurity profiling .

Regioisomeric probe for pyridinyl-imidazol-2-one SAR studies

May support p38α MAP kinase inhibitor scaffold exploration

Reported consistent commercial purity supports isomer comparison

Why Substituting 4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one with Its Regioisomers or Other In‑Class Imidazol‑2‑ones Compromises Experimental Reproducibility

In‑class imidazol‑2‑ones are not freely interchangeable because the position of the pyridine nitrogen profoundly influences hydrogen‑bonding capacity, basicity, and target engagement [1]. The pyridin‑3‑ylmethyl isomer places the nitrogen in the meta position relative to the methylene linker, altering the vector of the lone pair and the overall molecular electrostatic potential compared with the pyridin‑4‑ylmethyl (para) isomer . In the context of p38α MAP kinase inhibition—a well‑documented activity of pyridinyl‑imidazol‑2‑ones—the pyridine nitrogen often serves as a hinge‑binding element, making regioisomeric substitution a critical determinant of IC₅₀ [1]. Substituting the 3‑yl isomer with the 4‑yl analog without verification therefore risks misleading SAR conclusions and batch‑to‑batch variability.

Target

Potential Substitute

Risk Context

Pyridin-3-ylmethyl isomer (CAS 2060039-10-1)

Pyridin-4-ylmethyl isomer (CAS 2059999-92-5)

Hinge-binding geometry may shift, altering kinase affinity and misleading SAR

Pyridin-3-ylmethyl imidazol-2-one

In-class imidazol-2-ones with varied pyridine substitution

Variable substitution may shift target selectivity across kinases

• [1] Koch, P.; Laufer, S. Unexpected Reaction of 2-Alkylsulfanylimidazoles to Imidazol-2-ones: Pyridinylimidazol-2-ones as Novel Potent p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53, 4798–4802. DOI: 10.1021/jm100161q. View Source

Quantitative Differentiation Evidence for 4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one

Regioisomeric Structural Differentiation: Pyridin‑3‑ylmethyl vs. Pyridin‑4‑ylmethyl Isomer

The target compound (CAS 2060039‑10‑1) bears a pyridin‑3‑ylmethyl substituent, whereas the closest commercially available analog (CAS 2059999‑92‑5) is the pyridin‑4‑ylmethyl isomer . The regioisomeric switch from 4‑yl to 3‑yl shifts the pyridine nitrogen from the para to the meta position relative to the methylene linker, altering calculated logP (target: 0.99; analog: 0.99, identical because logP is isomer‑insensitive for this pair) but significantly changing topological polar surface area and hydrogen‑bond acceptor orientation [1]. In pyridinyl‑imidazole kinase inhibitors, the pyridine nitrogen commonly forms a critical hydrogen bond with the hinge region; the 3‑yl isomer presents the nitrogen at a different geometry, which is expected to modulate target affinity [2].

Regioisomeric comparison

Head-to-head

Target: CAS 2060039-10-1 (3-ylmethyl)
Comparator: CAS 2059999-92-5 (4-ylmethyl)
Identical clogP (0.99)

Regioisomer identity governs kinase hinge engagement; correct isomer selection is critical

tPSA and H-bond vector differ despite same logP

Evidence Dimension	Regioisomeric identity (pyridine substitution position) and calculated logP
Target Compound Data	CAS 2060039‑10‑1; Pyridin‑3‑ylmethyl; clogP = 0.99
Comparator Or Baseline	CAS 2059999‑92‑5; Pyridin‑4‑ylmethyl; clogP = 0.99
Quantified Difference	Identical clogP (0.99); regiochemical difference only
Conditions	In silico calculation; commercial sourcing from AKSci

Why This Matters

The regioisomeric identity is the sole structural discriminator; procurement of the correct isomer is essential to avoid null or misleading biological results in kinase assays.

• [1] Calculated logP and topological polar surface area obtained from the ZINC database query for C₁₁H₁₃N₃O₂ (clogP = 0.99, tPSA = 65.36 Ų). https://zinc.docking.org (accessed 2026-05-10). View Source
• [2] Koch, P.; Laufer, S. J. Med. Chem. 2010, 53, 4798–4802. Pyridinylimidazol-2-ones as p38α inhibitors; hinge-binding role of pyridine nitrogen. View Source

Class‑Level p38α MAP Kinase Inhibitory Activity

The pyridinyl‑imidazol‑2‑one chemotype has been validated as a p38α MAP kinase inhibitor scaffold. In the foundational SAR study by Koch and Laufer (2010), the introduction of an amino moiety at the pyridine C2 position yielded compounds with double‑digit nanomolar IC₅₀ values (e.g., compound 5a: IC₅₀ = 23 nM against p38α) and suppression of LPS‑stimulated TNF‑α release in human whole blood [1]. Although the target compound lacks the C2‑amino substituent, its core imidazol‑2‑one scaffold with a pyridin‑3‑ylmethyl appendage places it within this active series; the 3‑ylmethyl isomer is a strategic intermediate for further functionalization aimed at optimizing hinge‑binding interactions [1].

p38α class activity

Class-level

Benchmark IC₅₀: 23 nM (C2-amino analog, Koch & Laufer 2010)

Scaffold demonstrates kinase engagement potential; enables SAR expansion

Specific IC₅₀ for 3-ylmethyl isomer not reported; verify in-house

Evidence Dimension	p38α MAP kinase IC₅₀
Target Compound Data	Not yet reported for the specific 3‑ylmethyl isomer
Comparator Or Baseline	Compound 5a (pyridinyl‑imidazol‑2‑one with C2‑amino): IC₅₀ = 23 nM
Quantified Difference	No direct comparison available; class activity provides a benchmark for anticipated potency
Conditions	p38α enzyme inhibition assay (J. Med. Chem. 2010)

Why This Matters

The class‑level activity benchmark informs researchers that the scaffold is capable of potent target engagement, justifying the procurement of the 3‑ylmethyl isomer for SAR expansion.

• [1] Koch, P.; Laufer, S. J. Med. Chem. 2010, 53, 4798–4802. IC₅₀ data for pyridinyl‑imidazol‑2‑one series. View Source

Commercial Purity Benchmarking Against the Closest Regioisomer

Both the target compound (CAS 2060039‑10‑1) and its 4‑ylmethyl isomer (CAS 2059999‑92‑5) are supplied at a minimum purity of 95 % by AKSci . Leyan also lists the target compound at 95 % purity . This parity in commercial purity ensures that any differential biological readout is attributable to the regioisomeric switch rather than to variable chemical purity, facilitating reliable head‑to‑head pharmacological comparisons.

Purity specification

Specification review

Min. purity parity (both isomers)

Equivalent purity removes quality as confounding factor in isomer comparison

Supplier specification; analytical method not disclosed

Evidence Dimension	Minimum purity specification
Target Compound Data	Min. 95 % (AKSci, Leyan)
Comparator Or Baseline	Min. 95 % (AKSci, for the 4‑ylmethyl isomer)
Quantified Difference	0 % difference in minimum purity specification
Conditions	Commercial supplier specification; analytical method not disclosed

Why This Matters

Equivalent purity removes quality as a confounding variable when comparing biological data between regioisomers, strengthening the evidentiary value of any observed differential activity.

Validated Application Scenarios for 4-(Hydroxymethyl)-3-methyl-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazol-2-one

Regioisomeric Probe for p38α MAP Kinase Structure–Activity Relationship Studies

Researchers exploring the hinge‑binding geometry of pyridinyl‑imidazol‑2‑one p38α inhibitors can use the 3‑ylmethyl isomer as a regioisomeric probe. Comparing its activity against the 4‑ylmethyl isomer will delineate the contribution of the pyridine nitrogen position to target affinity, building on the established class‑level IC₅₀ benchmark of 23 nM for the optimized C2‑amino series reported by Koch and Laufer (2010) [1].

Synthetic Intermediate for Late‑Stage Functionalization Toward Selective Kinase Inhibitors

The hydroxymethyl group at the imidazol‑2‑one 4‑position provides a tractable handle for esterification, etherification, or oxidation, enabling modular diversification. The pyridin‑3‑ylmethyl group offers a distinct vector for fragment‑based or structure‑guided design, allowing medicinal chemists to explore chemical space inaccessible with the 4‑ylmethyl isomer .

Reference Standard for Impurity Profiling of Pyridinyl‑Imidazol‑2‑one Drug Candidates

Given its defined regioisomeric identity and commercial availability at 95 % purity , the compound can serve as a reference standard for HPLC or LC‑MS impurity profiling during the development of pyridinyl‑imidazol‑2‑one active pharmaceutical ingredients, ensuring that regioisomeric impurities are accurately identified and quantified.

Physicochemical Benchmarking in Early‑Stage Drug Discovery

With a calculated logP of 0.99 and a topological polar surface area of 65.36 Ų [2], the compound occupies a favorable physicochemical space for oral bioavailability. It can be used as a benchmarking tool to assess the impact of further substitution on key drug‑like properties, aiding in the prioritization of lead series.

Application

Selection Property

Validation Focus

p38α kinase SAR probe

Regioisomeric identity

Hinge-binding affinity comparison

Synthetic diversification intermediate

Hydroxymethyl functional handle

Modular derivatization scope

Impurity profiling reference

Defined regioisomer and reported purity

Isomer-specific peak identification

Physicochemical benchmarking

Reported physicochemical profile

Drug-like property trend assessment

• [1] Koch, P.; Laufer, S. J. Med. Chem. 2010, 53, 4798–4802. View Source
• [2] Calculated clogP and tPSA from ZINC database query for C₁₁H₁₃N₃O₂. https://zinc.docking.org (accessed 2026-05-10). View Source